Cas no 2460754-59-8 (4-tert-butyl-1,4lambda5-azaphosphinan-4-one hydrochloride)

• Product Name: 4-tert-butyl-1,4lambda5-azaphosphinan-4-one hydrochloride
• CAS No: 2460754-59-8
• MF: C₈H₁₉ClNOP
• MW: 211.669322252274
• MDL: MFCD32703006
• CID: 5165245
• PubChem ID: 155820652
• Update Time: 2025-05-26

4-tert-butyl-1,4lambda5-azaphosphinan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Tert-butyl-1,4lambda5-azaphosphinane 4-oxide;hydrochloride
• 4-tert-butyl-1,4lambda5-azaphosphinan-4-one hydrochloride

• MDL： MFCD32703006
• Inchi： 1S/C8H18NOP.ClH/c1-8(2,3)11(10)6-4-9-5-7-11;/h9H,4-7H2,1-3H3;1H
• InChI Key： QMAKFGXFFJYVIE-UHFFFAOYSA-N
• SMILES： Cl.P1(CCNCC1)(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 29.1

Additional information on 4-tert-butyl-1,4lambda5-azaphosphinan-4-one hydrochloride

Compound 2460754-59-8: 4-Tert-butyl-1,4λ⁵-azaphosphinan-4-one hydrochloride

The compound with CAS number 2460754-59-8, known as 4-Tert-butyl-1,4λ⁵-azaphosphinan-4-one hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The azaphosphinan core of this compound is a key structural feature that contributes to its stability and reactivity. The tert-butyl group attached to the molecule enhances its lipophilicity, which is crucial for its bioavailability in pharmacokinetic studies. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions, making it suitable for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Tert-butyl-1,4λ⁵-azaphosphinan-4-one hydrochloride. Researchers have developed novel methodologies to optimize the reaction conditions, ensuring high yield and purity. These methods include the use of microwave-assisted synthesis and catalytic systems that facilitate the formation of the azaphosphinan ring structure.

In terms of applications, this compound has shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer cell proliferation. The tert-butyl group plays a critical role in modulating the molecule's selectivity towards these targets, making it a potential candidate for anti-cancer drug development.

Moreover, 4-Tert-butyl-1,4λ⁵-azaphosphinan-4-one hydrochloride has been explored for its potential in neuroprotective therapies. Studies suggest that it may interact with neurotransmitter systems, offering a new avenue for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its unique electronic properties could be harnessed in the development of advanced materials for electronics and energy storage systems.

In conclusion, 4-Tert-butyl-1,4λ⁵-azaphosphinan-4-one hydrochloride (CAS 2460754-59-8) is a multifaceted compound with significant potential across various scientific domains. Its innovative synthesis methods and diverse applications underscore its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to make substantial contributions to both academic and industrial advancements.